Cas no 20963-51-3 (3-Buten-2-one, 3-methyl-, oxime)

• Product Name: 3-Buten-2-one, 3-methyl-, oxime
• CAS No: 20963-51-3
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 1396952
• Update Time: 2024-08-15

3-Buten-2-one, 3-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 3-methyl-, oxime
• N-(3-methylbut-3-en-2-ylidene)hydroxylamine

• Inchi： 1S/C5H9NO/c1-4(2)5(3)6-7/h7H,1H2,2-3H3
• InChI Key： PTERMXAGTLNYIU-UHFFFAOYSA-N
• SMILES： CC(=NO)C(C)=C

Computed Properties

• Exact Mass: 99.06847

Experimental Properties

• Density: 0.88±0.1 g/cm3(Predicted)
• Melting Point: 43 °C
• Boiling Point: 68 °C(Press: 8 Torr)
• PSA: 32.59
• pka: 11.38±0.10(Predicted)